6-chloro-4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}quinazoline

• IUPAC Name: 6-chloro-4-[3-[(4-methylpyrazol-1-yl)methyl]azetidin-1-yl]quinazoline
• InChI: InChI=1S/C16H16ClN5/c1-11-5-20-22(6-11)9-12-7-21(8-12)16-14-4-13(17)2-3-15(14)18-10-19-16/h2-6,10,12H,7-9H2,1H3
• InChI Key: HFFYYIICLAHWBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)C3=NC=NC4=C3C=C(C=C4)Cl
• Molecular Formula: C16H16ClN5
• Molecular Weight: 313.78 g/mol

Description

“6-chloro-4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}quinazoline” is a chemical compound that belongs to the class of pyrazole derivatives. Pyrazole derivatives are considered a pharmacologically important active scaffold that possesses almost all types of pharmacological activities.

Synthesis Analysis

The synthesis of pyrazole derivatives involves various methods such as Friedländer condensation, synthesis from anthranilic acid derivatives, multicomponent synthesis, and others. The synthesis of “6-chloro-4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}quinazoline” involves a three-step procedure including a Buchwald–Hartwig arylamination with benzophenone imine and a highly regioselective nucleophilic aromatic substitution.

Molecular Structure Analysis

Pyrazolo[3,4-b]quinolines are three-membered azaheterocyclic systems that are composed of a pyrazole-and-quinoline fragment. The parent structure can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “6-chloro-4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}quinazoline” include a Buchwald–Hartwig arylamination with benzophenone imine and a highly regioselective nucleophilic aromatic substitution.

Future Directions

The future directions for the study of “6-chloro-4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}quinazoline” and similar compounds could involve further exploration of their pharmacological properties and potential applications in medicine. Given the wide range of activities exhibited by pyrazole derivatives, these compounds may have significant potential for the development of new therapeutic agents.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to target various enzymes and receptors .

Mode of Action

It is likely that it interacts with its target through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and ionic interactions .

Biochemical Pathways

Similar compounds have been known to affect various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression .

Pharmacokinetics

Similar compounds are often well absorbed and distributed throughout the body, metabolized by various enzymes, and excreted through the kidneys .

Result of Action

Similar compounds have been known to induce various cellular responses, including changes in cell growth, differentiation, and apoptosis .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its target .